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Compound of Interest

Compound Name: Hexanoylglycine-d11

Cat. No.: B12420014 Get Quote

An In-depth Technical Guide to Hexanoylglycine-
d11
This technical guide provides a comprehensive overview of the physical and chemical

properties of Hexanoylglycine-d11, a deuterated form of Hexanoylglycine. This document is

intended for researchers, scientists, and drug development professionals who utilize stable

isotope-labeled compounds in their studies. The guide details the compound's properties,

provides experimental protocols for its use, and illustrates relevant biological pathways and

experimental workflows.

Core Physical and Chemical Properties
Hexanoylglycine-d11 is the isotopically labeled analog of Hexanoylglycine, where 11

hydrogen atoms on the hexanoyl moiety have been replaced by deuterium. This isotopic

labeling makes it an ideal internal standard for mass spectrometry-based quantification of

Hexanoylglycine.

Quantitative Data Summary
The physical and chemical properties of Hexanoylglycine-d11 and its non-deuterated

counterpart are summarized in the table below for easy comparison.
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Property Hexanoylglycine-d11 Hexanoylglycine

Molecular Formula C₈D₁₁H₄NO₃[1][2] C₈H₁₅NO₃

Molecular Weight 184.28 g/mol [1][2][3] 173.21 g/mol

Physical State White Solid[4] Crystalline solid

Isotopic Enrichment ≥99 atom % D[3] Not Applicable

Melting Point Not Available Not Available[5]

Boiling Point Not Available Not Available[5]

Solubility (in PBS, pH 7.2) Not Available approx. 5 mg/mL[6]

Solubility (in Ethanol) Not Available approx. 50 mg/mL[6]

Solubility (in DMSO) Not Available approx. 30 mg/mL[6]

Solubility (in DMF) Not Available approx. 50 mg/mL[6]

Storage Temperature Room Temperature[3] or -20°C -20°C

Stability

Stable under recommended

storage conditions. Re-

analysis recommended after

three years.[3]

≥ 4 years at -20°C

Note: Experimental data for the melting point, boiling point, and specific solubility of

Hexanoylglycine-d11 are not readily available in the reviewed literature. The solubility of the

non-deuterated form, Hexanoylglycine, is provided as an estimate.

Biological Significance and Metabolic Pathway
Hexanoylglycine is an N-acylglycine that serves as a crucial biomarker for diagnosing certain

inborn errors of metabolism, particularly medium-chain acyl-CoA dehydrogenase (MCAD)

deficiency.[6] In individuals with MCAD deficiency, the impaired β-oxidation of medium-chain

fatty acids leads to an accumulation of hexanoyl-CoA. This excess hexanoyl-CoA is then

conjugated with glycine in the mitochondria, a reaction catalyzed by the enzyme glycine N-

acyltransferase (GLYAT), to form Hexanoylglycine, which is subsequently excreted in the urine.

[6][7][8][9][10][11]
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Metabolic Pathway of Hexanoylglycine Formation
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Caption: Metabolic pathway illustrating the formation of Hexanoylglycine.

Experimental Protocols
Hexanoylglycine-d11 is primarily used as an internal standard in stable isotope dilution

assays for the accurate quantification of endogenous Hexanoylglycine in biological samples,

such as urine.

Synthesis of Hexanoylglycine-d11
A detailed, specific synthesis protocol for Hexanoylglycine-d11 is not readily available in the

public domain. However, it can be synthesized by adapting established methods for the

synthesis of N-substituted glycine derivatives.[12] A plausible synthetic route is the acylation of

glycine with deuterated hexanoyl chloride.

Reaction Scheme:
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Deuterated Hexanoic Acid-d11 + Thionyl Chloride → Deuterated Hexanoyl Chloride-d11

Deuterated Hexanoyl Chloride-d11 + Glycine → Hexanoylglycine-d11 + HCl

General Laboratory Procedure:

Activation of Deuterated Hexanoic Acid: Deuterated hexanoic acid (Hexanoic acid-d11) is

reacted with an excess of thionyl chloride, typically with gentle heating, to form deuterated

hexanoyl chloride (Hexanoyl chloride-d11). The excess thionyl chloride is removed by

distillation.

Acylation of Glycine: Glycine is dissolved in a suitable basic aqueous or organic solvent. The

deuterated hexanoyl chloride-d11 is then added dropwise to the glycine solution under

controlled temperature conditions (e.g., in an ice bath) to manage the exothermic reaction.

The base neutralizes the hydrochloric acid formed during the reaction.

Work-up and Purification: After the reaction is complete, the mixture is acidified, and the

product, Hexanoylglycine-d11, is extracted with an organic solvent. The crude product is

then purified using techniques such as recrystallization or column chromatography to

achieve the desired purity.

Quantification of Hexanoylglycine using Stable Isotope
Dilution Analysis
The use of Hexanoylglycine-d11 as an internal standard allows for the correction of matrix

effects and variations in sample preparation and instrument response, leading to highly

accurate and precise quantification. Both Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are commonly used for

this analysis.[13][14][15][16]

Experimental Workflow for Quantification
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Workflow for Hexanoylglycine Quantification
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Caption: General workflow for the quantification of Hexanoylglycine.

Detailed Methodologies:
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1. Sample Preparation:

A known volume of the biological sample (e.g., urine) is taken.

A precise amount of the internal standard, Hexanoylglycine-d11, is added ("spiked") into

the sample.

The acylglycines are then extracted from the sample matrix, often using solid-phase

extraction (SPE).

For GC-MS analysis, the extracted acylglycines are derivatized to increase their volatility. A

common derivatization agent is a silylating agent like N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA). For LC-MS/MS, derivatization is often not

necessary.[14][17][18][19]

2. Instrumental Analysis:

GC-MS: The derivatized sample is injected into the gas chromatograph, where the

compounds are separated based on their boiling points and interaction with the column

stationary phase. The separated compounds then enter the mass spectrometer, where they

are ionized and fragmented. Selected ion monitoring (SIM) is often used to monitor specific

ions for Hexanoylglycine and Hexanoylglycine-d11 for sensitive and selective detection.[14]

[18][19]

LC-MS/MS: The extracted sample is injected into the liquid chromatograph, where

compounds are separated based on their polarity. The eluent from the LC is introduced into

the tandem mass spectrometer. Multiple reaction monitoring (MRM) is typically employed for

quantification. This involves selecting the precursor ion of the analyte and its internal

standard in the first mass analyzer, fragmenting them in a collision cell, and then selecting a

specific product ion for each in the second mass analyzer. This technique provides very high

selectivity and sensitivity.[13][15][16][17]

3. Data Analysis and Quantification:

The ratio of the peak area of the endogenous Hexanoylglycine to the peak area of the

Hexanoylglycine-d11 internal standard is calculated.
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This ratio is then used to determine the concentration of Hexanoylglycine in the original

sample by comparing it to a calibration curve prepared with known concentrations of non-

deuterated Hexanoylglycine and a constant concentration of the internal standard.

Conclusion
Hexanoylglycine-d11 is an indispensable tool for the accurate and reliable quantification of

Hexanoylglycine in biological matrices. Its use in stable isotope dilution mass spectrometry

assays is critical for the diagnosis and monitoring of inherited metabolic disorders like MCAD

deficiency. This guide provides essential information for the effective application of

Hexanoylglycine-d11 in a research and clinical setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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